Cas no 61281-37-6 (Schisandrin B)

Schisandrin B is a bioactive lignan compound derived from Schisandra chinensis. It has been shown to possess antioxidant and neuroprotective properties, with potential applications in mitigating oxidative stress and inflammation. Its effectiveness is attributed to its ability to scavenge free radicals and modulate cellular responses.

Schisandrin B structure

Product Name:Schisandrin B

CAS No:61281-37-6

MF:C₂₃H₂₈O₆

MW:400.4648

MDL:MFCD00210555

CID:57661

PubChem ID:158103

Update Time:2026-01-19

Schisandrin B Chemical and Physical Properties

Names and Identifiers

- Gomisin A
- GAMMA-SCHISANDRIN
- (+/-)-GAMMA-SCHIZANDRIN
- GAMMA-SCHIZANDRIN
- GEMA-SCHIZANDRIN
- GOMISIN N
- SCHISANDRIN, GAMMA-
- SCHIZANDRIN B
- S(-)-SCHISANDRIN
- S(-) SCHISANDRIN B
- S(-) SCHIZANDRIN B
- S(-) WUWEI ZI SU
- WUWEIZISU B
- 7-dimethyl-ethoxy-stereoisomer
- benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole,5,6,7,8-tetrahydro-1,2,3,13-tetram
- SCHISANDRIN(SCHISANDROL A)(P)
- 5,6,7,8-Tetrahydro-1,2,3,13-tetramethoxy-
- 6,7-dimethyl-, stereoisomer
- Benzo [3,4] cycloocta [1,2-f][1,3]benzodioxole
- Schisandrin B
- SCHISANDRIN, gamma-(Wuweizisu B)(P) PrintBack
- Schizandrin B
- Schisandrin B (Sch B)
- Schisandrin-B
- Schizandrin-B
- Wuweizisu-B
- γ-Schizandrin
- [ "" ]
- Isokadsuranin
- (+)-Schisandrin B
- Deoxygomisin A
- (+)-gamma-Schizandrin
- DKO6O75Z5V
- (-)-Gomisin N
- ( )-Schisandrin B
- Gomisin-N
- (+)-schizandrin B
- RTZKSTLPRTWFEV-OLZOCXBDSA-N
- Schisandrin B; Wuweizisu-B; gamma-Schisandrin
- 1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydro-11H-benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxole
- HY-N0089
- 3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaene
- FT-0775855
- Schizandrin-B;Wuweizisu-B;gamma-Schisandrin
- A-Schisandrin
- Q-100707
- DTXSID60976772
- S(-) Wuweizisu B
- CS-3659
- 1ST40208
- (5S,6S,7S,13aS)-5,6,7,8-Tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3] benzodioxole-5,6-diol 5-Benzoate
- SCHEMBL3380716
- AKOS015897166
- CCG-208607
- BDBM50341711
- NCGC00163663-01
- HMS3652I13
- Gamma-Schisandrin ,(S)
- 1,2,3,13-tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxole
- SR-05000002175-2
- BCP30085
- 61281-37-6
- GLXC-19128
- SR-05000002175
- Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxole,5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, stereoisomer
- CHEMBL479488
- MS-26802
- (6R,7S)-1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxole
- AC-34828
- DTXSID10231747
- HY-N6866
- CHEBI:132471
- SCHISANDRIN B (.GAMMA.-SCHISANDRIN) (CONSTITUENT OF NORTHERN SCHISANDRA) [DSC]
- UNII-DKO6O75Z5V
- CS-0027857
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, (6R,7S,13aS)-
- (+/-)-.GAMMA.-SCHISANDRIN
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, (6R,7S,13aR)-
- 69176-52-9
- AC-20310
- .GAMMA.-SCHIZANDRIN
- CHEBI:4410
- HY-N2267
- CHEMBL402435
- FT-0650806
- BENZO(3,4)CYCLOOCTA(1,2-F)(1,3)BENZODIOXOLE, 5,6,7,8-TETRAHYDRO-1,2,3,13-TETRAMETHOXY-6,7-DIMETHYL-, (6R,7S,13AR)-REL-
- 82467-52-5
- UNII-02XA4X3KZW
- SCHISANDRIN B, (+/-)-
- AKOS015965220
- SCHEMBL713266
- (6R,7S,13AS)-5,6,7,8-TETRAHYDRO-1,2,3,13-TETRAMETHOXY-6,7-DIMETHYLBENZO(3,4)CYCLOOCTA(1,2-F)(1,3)BENZODIOXOLE
- (6R,7S13aR)-1,2,3,13-tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydro-11H-benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxole
- (+/-)-.GAMMA.-SCHIZANDRIN
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, stereoisomer
- CS-0019596
- E80780
- AC-34238
- 1,2,3,12-tetramethoxy-6,7-dimethyl- 10,11-methylenedioxy-5,6,7,8-tetrahydrodibenzo[a,c]cyclooctene
- 02XA4X3KZW
- .GAMMA.-SCHISANDRIN
- (9R,10S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaene
- E87117
- AC1L4JAK
- BDBM50595039
- γ-Schisandrin
- DB-050290
- 3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo(10.7.0.02,7.014,18)nonadeca-1(19),2,4,6,12,14(18)-hexaene
- DB-055235
- RTZKSTLPRTWFEV-UHFFFAOYSA-N
- 3,4,5,19-TETRAMETHOXY-9,10-DIMETHYL-15,17-DIOXATETRACYCLO[10.7.0.0(2),?.0(1)?,(1)?]NONADECA-1(19),2(7),3,5,12,14(18)-HEXAENE
- (+--)-gamma-schizandrin
- 3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(19),2,4,6,12,14(18)-hexaene
- MDL： MFCD00210555
- Inchi： 1S/C23H28O6/c1-12-7-14-9-16(24-3)20(25-4)22(26-5)18(14)19-15(8-13(12)2)10-17-21(23(19)27-6)29-11-28-17/h9-10,12-13H,7-8,11H2,1-6H3/t12-,13+/m1/s1
- InChI Key： RTZKSTLPRTWFEV-OLZOCXBDSA-N
- SMILES： O1C([H])([H])OC2=C1C([H])=C1C(=C2OC([H])([H])[H])C2=C(C(=C(C([H])=C2C([H])([H])[C@@]([H])(C([H])([H])[H])[C@@]([H])(C([H])([H])[H])C1([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 400.18900
Monoisotopic Mass: 400.188589
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 544
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 400.5
XLogP3: 5.1
Topological Polar Surface Area: 55.4

Experimental Properties

Color/Form: Powder
Density: 1.1480
Melting Point: No data available
Boiling Point: 545℃ at 760 mmHg
Flash Point: 220.4°C
Refractive Index: 1.543
PSA: 55.38000
LogP: 4.48750

Schisandrin B Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： 24/25
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Schisandrin B Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Schisandrin B Pricemore >>

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MedChemExpress	HY-N0089-10mM*1mLinDMSO	Schisandrin B	61281-37-6	99.86%	10mM*1mLinDMSO	￥869	2023-07-26
MedChemExpress	HY-N0089-10mg	Schisandrin B	61281-37-6	99.94%	10mg	￥1200	2025-04-16
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S e l l e c k ZHONG GUO	S3600-10mg	Schisandrin B (Sch B)	61281-37-6	99.98%	10mg	¥1378.34	2023-09-15
S e l l e c k ZHONG GUO	S3600-50mg	Schisandrin B (Sch B)	61281-37-6	99.98%	50mg	¥4659.02	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S117968-100mg	Schisandrin B	61281-37-6	,>98%	100mg	¥926.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S117968-25mg	Schisandrin B	61281-37-6	,>98%	25mg	¥308.90	2023-09-01
ChemFaces	CFN99923-20mg	Schizandrin B	61281-37-6	>=98%	20mg	$50	2021-07-22
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0204-20mg	Schisandrin B	61281-37-6	HPLC≥98%	20mg	￥200元	2023-09-15
DC Chemicals	DCW-001-20 mg	Schisandrin B	61281-37-6	>98%, Standard References Grade	20mg	$280.0	2022-02-28

Schisandrin B Production Method

Schisandrin B Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:61281-37-6)Schisandrin B

Order Number:LE10282

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:03

Price ($):discuss personally

Email:18501500038@163.com

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

(CAS:61281-37-6)SchizandrinB

Order Number:CRN0138

Stock Status:in stock

Quantity:5mg/20mg/50mg

Purity:≥98%

Pricing Information Last Updated:Friday, 14 March 2025 10:55

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Email:3641315487@qq.com

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Schisandrin B Spectrogram

LC-MS

LC-ESI-ITTOF

1H NMR

300 MHz

DMSO

13C NMR

Schisandrin B Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

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